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Compound of Interest

Compound Name:
(4-Acetyl-2-fluorophenyl)boronic

acid

CAS No.: 1022154-78-4

Cat. No.: B1532630

Get Quote

Synthesis, Stability, and Cross-Coupling Utility in Drug Discovery

Executive Summary
(4-Acetyl-2-fluorophenyl)boronic acid (CAS 1022154-78-4) is a specialized organoboron

reagent critical to modern medicinal chemistry. It serves as a robust building block for

introducing the 4-acetyl-2-fluorophenyl pharmacophore—a structural motif often employed to

modulate lipophilicity and metabolic stability in kinase inhibitors and receptor antagonists. This

guide provides an authoritative technical analysis of its chemical identity, validated synthesis

pathways, and optimized cross-coupling protocols.

Part 1: Chemical Identity & Physical Properties
The precise identification of this compound is essential due to the existence of multiple

regioisomers (e.g., 4-acetyl-3-fluorophenylboronic acid). The data below establishes the

definitive profile for the 4-acetyl-2-fluoro isomer.

Table 1: Physicochemical Profile
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Property Specification

Chemical Name (4-Acetyl-2-fluorophenyl)boronic acid

CAS Number 1022154-78-4

Molecular Formula C₈H₈BFO₃

Molecular Weight 181.96 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in MeOH, DMSO, DMF; sparingly

soluble in water

SMILES CC(=O)c1ccc(B(O)O)c(F)c1

Key Precursor
1-(4-Bromo-3-fluorophenyl)ethanone (CAS

304445-49-6)

Part 2: Synthetic Pathway (Expertise & Experience)
The Challenge: Direct lithiation of 4'-fluoroacetophenone is chemically non-viable because the

organolithium intermediate attacks the ketone carbonyl, leading to tertiary alcohol side

products.

The Solution: The industry-standard "Self-Validating" route utilizes Miyaura Borylation. This

palladium-catalyzed method tolerates the sensitive ketone functionality. The synthesis

proceeds via the 4-bromo-3-fluoroacetophenone precursor, converting the aryl bromide to a

boronate ester, followed by oxidative hydrolysis.

Validated Synthesis Scheme
The following workflow describes the conversion of 1-(4-Bromo-3-fluorophenyl)ethanone to the

target boronic acid.
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Figure 1: Palladium-catalyzed synthesis avoiding ketone side-reactions.

Part 3: Cross-Coupling Utility (Trustworthiness)
The primary application of CAS 1022154-78-4 is in Suzuki-Miyaura Cross-Coupling. The

presence of the ortho-fluorine atom introduces steric and electronic effects that can retard

transmetalation. The protocol below uses a high-activity catalyst system to overcome this

kinetic barrier.

Self-Validating Experimental Protocol
Objective: Coupling (4-Acetyl-2-fluorophenyl)boronic acid with an Aryl Bromide (Ar-Br).

Reagent Loading:

In a reaction vial, charge Aryl Bromide (1.0 equiv).

Add (4-Acetyl-2-fluorophenyl)boronic acid (1.2 equiv).

Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv). Note: The dppf ligand prevents dehalogenation of

the substrate.

Add K₂CO₃ (2.0 equiv).

Solvent System:
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Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v).

Validation Check: The presence of water is strictly required to activate the boronic acid via

the formation of a hydroxyboronate species [Ar-B(OH)₃]⁻.

Reaction Conditions:

Seal the vial and heat to 90°C for 4–12 hours.

Monitoring: Monitor via LC-MS. The target mass should be M(product) + H⁺.

Workup:

Cool to room temperature.[1] Dilute with EtOAc.

Wash with brine, dry over Na₂SO₄, and concentrate.

Purify via silica gel chromatography.

Catalytic Cycle Visualization
Understanding the cycle ensures troubleshooting capability. The Transmetalation step is the

critical bottleneck for this ortho-substituted boronic acid.
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Figure 2: The Suzuki-Miyaura catalytic cycle highlighting the critical Transmetalation step.

Part 4: Handling & Stability
Boroxine Formation: Like most boronic acids, CAS 1022154-78-4 exists in equilibrium with its

cyclic trimeric anhydride (boroxine).[2][1][3]

Observation: NMR spectra in CDCl₃ may show broadened peaks due to this equilibrium.

Correction: Add a drop of D₂O to the NMR tube to shift the equilibrium entirely to the

monomeric acid species for clear characterization.

Storage: Store at 2–8°C. Keep container tightly sealed to prevent varying hydration states,

which complicates stoichiometric calculations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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